7-tert-butyl 3-methyl 5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-3,7(8H)-dicarboxylate

• IUPAC Name: 7-O-tert-butyl 3-O-methyl 6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3,7-dicarboxylate
• InChI: InChI=1S/C12H18N4O4/c1-12(2,3)20-11(18)15-5-6-16-8(7-15)13-14-9(16)10(17)19-4/h5-7H2,1-4H3
• InChI Key: OFRZFECYZQXFKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(=NN=C2C(=O)OC)C1
• Molecular Formula: C12H18N4O4
• Molecular Weight: 282.30 g/mol

Description

7-tert-butyl 3-methyl 5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-3,7(8H)-dicarboxylate is a useful research compound. Its molecular formula is C12H18N4O4 and its molecular weight is 282.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-tert-butyl 3-methyl 5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-3,7(8H)-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-tert-butyl 3-methyl 5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-3,7(8H)-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reactivity and Synthesis

• The study by Mironovich and Shcherbinin (2014) on the reactivity of pyrazolo[5,1-c][1,2,4]triazine derivatives demonstrates the acylation of amino groups under specific conditions, leading to the formation of amides. This research highlights the fundamental chemical properties and potential for further functionalization of these compounds Mironovich & Shcherbinin, 2014.

Biological Activities

• Hassan (2013) synthesized a series of pyrazoline and pyrazole derivatives, including compounds structurally related to the queried molecule, and tested their antibacterial and antifungal activities. This work indicates the potential of such compounds in developing new antimicrobial agents Hassan, 2013.

Chemical Transformations

• Elotmani et al. (2002) explored the synthesis of triazolo1,5-apyrimidines, showcasing methodologies for creating complex molecules that could have implications for further development of compounds like the one of interest Elotmani, El Mahi, & Essassi, 2002.

In Silico Docking Studies and Antibacterial Activity

• Nayak and Poojary (2020) conducted in silico docking studies and assessed the antibacterial activity of thiadiazines and triazole-thiones bearing a pyrazole moiety. This research underscores the importance of computational tools in evaluating the biological potential of new compounds Nayak & Poojary, 2020.